Iodo(phenyl)mercury
Overview
Description
Scientific Research Applications
Potentiometric Determination of Mercury
A study by Abbas & Mostafa (2003) developed a tetrazolium–triiodomercurate-modified carbon paste electrode for the sensitive and selective determination of mercury. This electrode showed stable and near-Nernstian response for mercury ion concentrations, with a low detection limit and fast response time. It was successfully applied for mercury determination in various samples, including wastewater and dental alloys, and compared favorably with atomic absorption spectrometric methods (Abbas & Mostafa, 2003).
Phenyl(dihalomethyl)mercury Compounds
Seyferth & Simmons (1966) explored the preparation and cleavage reactions of various phenyl(dihalomethyl)mercury compounds. These compounds were synthesized through reactions involving phenylmercuric chloride and demonstrated various reactivity patterns, which were characterized using IR and NMR spectroscopy (Seyferth & Simmons, 1966).
Reactions with Iodo-arsines
Baig & Cullen (1961) investigated the reactions of alkyl iodides with iodo-arsines in the presence of mercury, yielding arsonium derivatives of triiodomercury (II). This study provided insights into the synthesis and characterization of new compounds, including phenyl-iodo-arsines, which are significant in organometallic chemistry (Baig & Cullen, 1961).
properties
IUPAC Name |
iodo(phenyl)mercury |
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InChI |
InChI=1S/C6H5.Hg.HI/c1-2-4-6-5-3-1;;/h1-5H;;1H/q;+1;/p-1 |
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InChI Key |
BISBXZWWFIOZSX-UHFFFAOYSA-M |
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Canonical SMILES |
C1=CC=C(C=C1)[Hg]I |
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| Source | PubChem | |
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Molecular Formula |
C6H5HgI |
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DSSTOX Substance ID |
DTXSID701020743 |
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| Record name | Phenylmercuric iodide | |
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Molecular Weight |
404.60 g/mol |
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Product Name |
Iodo(phenyl)mercury | |
CAS RN |
823-04-1 |
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| Record name | Mercury, iodophenyl- | |
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| Record name | Phenylmercuric iodide | |
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| Record name | Mercury, iodophenyl- | |
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